Cas no 887900-53-0 (methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product name: methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887900-53-0
• MF: C₂₀H₃₀N₂O₃S
• MW: 378.528804302216
• CID: 6336273
• PubChem ID: 4662174

methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• MLS001167127
• AB00673840-01
• 887900-53-0
• methyl 2-(cyclohexanecarbonylamino)-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• methyl 2-(cyclohexanecarboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• HMS2249J22
• methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• SMR000641066
• KUC112519N
• AKOS024604818
• F1299-0136
• KSC-315-064-
• CHEMBL1698450

• Inchi： 1S/C20H30N2O3S/c1-19(2)11-13-14(18(24)25-5)17(26-15(13)20(3,4)22-19)21-16(23)12-9-7-6-8-10-12/h12,22H,6-11H2,1-5H3,(H,21,23)
• InChI Key： KJIKNPBWPQGNNR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1C(C)(C)NC(C)(C)C2)NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 378.19771400g/mol
• Monoisotopic Mass: 378.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.7Ų

Additional information on methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 2-Cyclohexaneamido-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 887900-53-0)

The compound methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 887900-53-0) is a highly specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including a cyclohexaneamido moiety, a tetramethyl-thienopyridine core, and a methyl carboxylate ester. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has surged due to their potential applications in drug discovery and development. Researchers are particularly intrigued by its thienopyridine scaffold, which is known for its bioactivity and versatility in medicinal chemistry. The tetramethyl substitution pattern further enhances its stability and lipophilicity, making it a candidate for optimizing drug-like properties.

The synthesis of CAS No. 887900-53-0 involves multi-step organic reactions, often starting from readily available precursors such as cyclohexanecarboxylic acid derivatives and thiophene-based intermediates. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given its complexity, the compound is typically handled by experienced chemists in controlled laboratory environments.

From an industrial perspective, methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is often explored for its potential role in creating high-performance materials. Its rigid, multi-ring structure could contribute to the development of organic semiconductors or liquid crystals, aligning with the growing interest in sustainable and energy-efficient technologies. This aligns with current trends in green chemistry and circular economy initiatives.

For researchers and professionals seeking detailed information about CAS No. 887900-53-0, common queries include its solubility profile, spectroscopic data, and synthetic protocols. The compound's IUPAC name and molecular weight are also frequently searched, underscoring the need for accurate, peer-reviewed data. Additionally, its potential biological activity and structure-activity relationships (SAR) are hot topics in academic forums and patent literature.

In summary, methyl 2-cyclohexaneamido-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable subject for both theoretical studies and practical applications. As research progresses, this compound may unlock new possibilities in fields ranging from pharmaceuticals to advanced materials, cementing its relevance in modern science.